Cas no 28371-16-6 (Aloin B)

Aloin B is an isomer of aloin, which is a physiologically active anthraquinone compound in Aloe Vera

Aloin B structure

Product Name:Aloin B

CAS No:28371-16-6

Molecular Formula:C₂₁H₂₂O₉

Molecular Weight:418.3940

MDL:MFCD00869345

CID:254585

PubChem ID:14989

Aloin B Properties

Names and Identifiers

- 9(10H)-Anthracenone,10-b-D-glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-,(10R)-
- 10-glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-9(10H)-anthracenone
- Aloin B
- ALOIN B(P)
- ALOIN B(P)(NEW)
- Isobarbaloin
- ISOBARBALOIN (REFERENCE GRADE)
- aloin
- 69VIB0J2WK
- Aloinum
- Aloin [BAN]
- 10-(1',5'-Anhydroglucosyl)
- (10R)-1,8-dihydroxy-3-(hydroxymethyl)-10-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-10H-anthracen-9-one
- C17778
- DTXSID70904581
- 10R-beta-D-glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-9(10H)-anthracenone
- Aloin-B;Isobarbaloin
- Aloin, from Curacao aloe, ~50%
- NCGC00183867-01
- (R)-1,8-dihydroxy-3-(hydroxymethyl)-10-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)anthracen-9(10H)-one
- 9(10H)-Anthracenone, 10-beta-D-glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-, (R)-
- AKOS026749813
- NCGC00389730-01
- 8015-61-0
- A-Barbaloin
- W-202188
- NS00002298
- 10-ss-D-Glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-9(10H)-anthracenone
- HY-N0886
- AFHJQYHRLPMKHU-WEZNYRQKSA-N
- H12077
- (10R)-10-beta-D-GLUCOPYRANOSYL-1,8-DIHYDROXY-3-(HYDROXYMETHYL)-9(10H)-ANTHRACENONE
- 9(10H)-Anthracenone, 10-.beta.-D-glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-, (10S)-
- (10R)-1,8-DIHYDROXY-3-(HYDROXYMETHYL)-10-[(2S,3R,4R,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]-9,10-DIHYDROANTHRACEN-9-ONE
- BARBALOIN B
- CS-3708
- A916079
- Aloin B; Isobarbaloin
- UNII-69VIB0J2WK
- A901212
- BDBM50120492
- 9(10H)-ANTHRACENONE, 10-.BETA.-D-GLUCOPYRANOSYL-1,8-DIHYDROXY-3-(HYDROXYMETHYL)-, (10R)-
- (1S)-1,5-anhydro-1-((9R)-4,5-dihydroxy-2-(hydroxymethyl)-10-oxo-9,10-dihydroanthracen-9-yl)-D-glucitol
- AC-34434
- 1,8-Dihydroxy-10-(ss-D-glucopyranosyl)-3-(hydroxymethyl)-9(10H)-anthracenone
- Q27144440
- Barbaloin
- SCHEMBL181616
- CHEBI:74131
- (1S)-1,5-anhydro-1-[(9R)-4,5-dihydroxy-2-(hydroxymethyl)-10-oxo-9,10-dihydroanthracen-9-yl]-D-glucitol
- ALOIN B [MI]
- DTXCID901333710
- FT-0655437
- CHEMBL3617994
- 9(10H)-ANTHRACENONE, 10-beta-D-GLUCOPYRANOSYL-1,8-DIHYDROXY-3-(HYDROXYMETHYL)-, (10R)-
- 28371-16-6
- (10R)-10-.BETA.-D-GLUCOPYRANOSYL-1,8-DIHYDROXY-3-(HYDROXYMETHYL)-9(10H)-ANTHRACENONE
- GS-6457
- Aloin-B
- Barbaloin A
- Aloin A
- Aloin BIsobarbaloin; Barbaloin
- 1ST164389
- MDL： MFCD00869345
- InChIKey： AFHJQYHRLPMKHU-WEZNYRQKSA-N
- Inchi： 1S/C21H22O9/c22-6-8-4-10-14(21-20(29)19(28)17(26)13(7-23)30-21)9-2-1-3-11(24)15(9)18(27)16(10)12(25)5-8/h1-5,13-14,17,19-26,28-29H,6-7H2/t13-,14-,17-,19+,20-,21+/m1/s1
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])[C@]1([H])C2C([H])=C([H])C([H])=C(C=2C(C2C(=C([H])C(C([H])([H])O[H])=C([H])C1=2)O[H])=O)O[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 418.126382g/mol
Surface Charge: 0
XLogP3: -0.1
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 3
Monoisotopic Mass: 418.126382g/mol
Monoisotopic Mass: 418.126382g/mol
Topological Polar Surface Area: 168Å²
Heavy Atom Count: 30
Complexity: 630
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 418.4

Experimental Properties

LogP: -0.89120
PSA: 167.91000
Boiling Point: 752.6±60.0℃ at 760 mmHg
Melting Point: 147--148℃
Vapor Pressure: 0.0±2.6 mmHg at 25°C
Flash Point: 268.0±26.4 °C
Solubility: Almost insoluble (0.031 g/l) (25 º C),
Color/Form: Yellow powder
Density: 1.647±0.06 g/cm3 (20 ºC 760 Torr),

Aloin B Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BFM6-1mg	Aloin	28371-16-6	≥98%	1mg	$49.00	2025-02-25
A2B Chem LLC	AF32654-1mg	Aloin b	28371-16-6	≥98%	1mg	$52.00	2024-04-20
Aaron	AR00BFUI-5mg	Aloin	28371-16-6	98%	5mg	$133.00	2025-01-23
Ambeed	A828786-100mg	(R)-1,8-Dihydroxy-3-(hydroxymethyl)-10-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)anthracen-9(10H)-one	28371-16-6	98+%	100mg	$914.0	2024-07-28
ChemFaces	CFN90434-10mg	Aloin B	28371-16-6	>=98%	10mg	$168
Chengdu Biopurify Phytochemicals Ltd	BP0150-20mg	Aloin B	28371-16-6	98%	20mg	$120	2023-09-20
ChromaDex Standards	ASB-00001626-005-5mg	ALOIN B	28371-16-6	%	5mg	$214.00
eNovation Chemicals LLC	Y1055167-5mg	Aloin	28371-16-6	99%	5mg	$335	2022-09-07
MedChemExpress	HY-N0886-10mM*1mLinDMSO	Aloin B	28371-16-6	99.87%	10mM*1mLinDMSO	￥1078	2023-07-26
PhytoLab	83206-50mg	Aloin B	28371-16-6	≥ 90.0 %	50mg	€1278